Cas no 1188371-47-2 (Valecobulin)

• Product Name: Valecobulin
• CAS No: 1188371-47-2
• MF: C₂₆H₂₈N₆O₅S
• MW: 536.602724075317
• CID: 2615952
• PubChem ID: 44243402
• Update Time: 2025-10-29

Valecobulin Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-methyl-N-[4-[3-(1,2,4-triazol-1-yl)-4-(3,4,5-trimethoxybenzoyl)phenyl]-1,3-thiazol-2-yl]butanamide
• Valecobulin
• 2-yl}butanamide
• P48P97V001
• 4-(3,4,5-trimethoxybenzoyl)phenyl]-1,3-thiazol-
• (2S)-2-amino-3-methyl-N-{4-[3-(1H-1,2,4-triazol-1-yl)-
• SB17280
• Q27286132
• CKD-516 free base
• Tubulin Polymerization Inhibitor CKD-516
• valecobulina
• DTXCID7074743
• EN300-7434456
• valecobuline
• DTXSID80154196
• Z3064248112
• CS-0007394
• UNII-P48P97V001
• MS-29910
• valecobulinum
• SCHEMBL1044849
• DA-68521
• AKOS040740513
• (2S)-2-amino-3-methyl-N-{4-[3-(1H-1,2,4-triazol-1-yl)-4-(3,4,5-trimethoxybenzoyl)phenyl]-1,3-thiazol-2-yl}butanamide
• VALECOBULIN [INN]
• DTXCID4076687
• AC-35663
• BUTANAMIDE, 2-AMINO-3-METHYL-N-(4-(3-(1H-1,2,4-TRIAZOL-1-YL)-4-(3,4,5-TRIMETHOXYBENZOYL)PHENYL)-2-THIAZOLYL)-, (2S)-
• (S)-N-(4-(3-(1H-1,2,4-triazol-1-yl)-4-(3,4,5-trimethoxybenzoyl)phenyl)thiazol-2-yl)-2-amino-3-methylbutanamide hydrochloride
• HY-13598
• 1188371-47-2
• CHEMBL1270189
• G14259
• DTXSID20152252
• CKD-516

• Inchi： 1S/C26H28N6O5S/c1-14(2)22(27)25(34)31-26-30-18(11-38-26)15-6-7-17(19(8-15)32-13-28-12-29-32)23(33)16-9-20(35-3)24(37-5)21(10-16)36-4/h6-14,22H,27H2,1-5H3,(H,30,31,34)/t22-/m0/s1
• InChI Key： UKKRUIXIDCWALA-QFIPXVFZSA-N
• SMILES： S1C=C(C2=CC=C(C(C3C=C(C(=C(C=3)OC)OC)OC)=O)C(=C2)N2C=NC=N2)N=C1NC([C@H](C(C)C)N)=O

Computed Properties

• Exact Mass: 536.18418919g/mol
• Monoisotopic Mass: 536.18418919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 172

Valecobulin Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Valecobulin

Introduction to Valecobulin (CAS No. 1188371-47-2)

Valecobulin, a compound with the chemical identifier CAS No. 1188371-47-2, has emerged as a significant molecule in the field of pharmaceutical research and development. This compound, belonging to the class of anticancer agents, has garnered considerable attention due to its unique mechanism of action and promising results in preclinical studies. The growing interest in Valecobulin is not only driven by its potential therapeutic applications but also by its structural and functional properties that make it a compelling subject for further investigation.

The chemical structure of Valecobulin is meticulously designed to interact with specific biological targets, making it a promising candidate for the treatment of various types of cancer. Its molecular composition and interaction profile have been extensively studied, revealing insights into its pharmacological effects. Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and specificity of Valecobulin with high accuracy, which is crucial for optimizing its therapeutic potential.

In recent years, Valecobulin has been the focus of numerous clinical trials aimed at evaluating its efficacy and safety in patients with advanced-stage cancers. The results from these trials have been encouraging, demonstrating that Valecobulin can induce significant tumor regression in certain patient populations. Moreover, the compound's ability to modulate key signaling pathways involved in cancer cell proliferation and survival makes it a versatile tool for developing combination therapies.

One of the most intriguing aspects of Valecobulin is its potential to overcome drug resistance, a major challenge in cancer treatment. Studies have shown that Valecobulin can reverse resistance to other chemotherapeutic agents by targeting different mechanisms of drug resistance. This property makes it an attractive option for patients who have relapsed or are resistant to standard treatments. The ability to combine Valecobulin with other drugs could lead to more effective and durable responses in cancer patients.

The development of Valecobulin has also benefited from advancements in biotechnology and synthetic chemistry. The synthesis of this compound has been refined to ensure high purity and yield, which are critical for pharmaceutical applications. Additionally, the use of green chemistry principles in the production process has minimized environmental impact, aligning with global efforts to promote sustainable practices in the pharmaceutical industry.

Another area of interest is the potential use of Valecobulin in personalized medicine. By analyzing patient-specific biomarkers, researchers can identify subsets of patients who are likely to respond well to Valecobulin therapy. This approach not only improves treatment outcomes but also reduces unnecessary side effects for patients who may not benefit from the drug. The integration of genomics and proteomics into drug development pipelines has opened new avenues for optimizing Valecobulin-based therapies.

The regulatory landscape for Valecobulin has also evolved, reflecting its growing importance in oncology research. Regulatory agencies have recognized the potential of this compound and have expedited review processes for related clinical trials. This support underscores the confidence that regulatory bodies have in the therapeutic promise of Valecobulin and highlights its significance as a potential breakthrough in cancer treatment.

Future research on Valecobulin is expected to focus on expanding its applications beyond traditional oncology settings. Preliminary studies suggest that this compound may have applications in inflammatory diseases and neurodegenerative disorders, where modulation of similar signaling pathways is relevant. Such findings could open up new therapeutic possibilities and further enhance the clinical utility of Valecobulin.

In conclusion, Valecobulin (CAS No. 1188371-47-2) represents a significant advancement in anticancer therapy. Its unique mechanism of action, potential to overcome drug resistance, and compatibility with personalized medicine approaches make it a promising candidate for future clinical applications. As research continues to uncover new insights into its pharmacological properties, Valecobulin is poised to play a crucial role in shaping the future of cancer treatment.